Cas no 41957-43-1 (Benzamide, 4-methoxy-N-(1,2,3,4-tetrahydro-2-(2-phenylethyl)-5-isoquinolinyl)-)

• Product Name: Benzamide, 4-methoxy-N-(1,2,3,4-tetrahydro-2-(2-phenylethyl)-5-isoquinolinyl)-
• CAS No: 41957-43-1
• MF: C₂₅H₂₆N₂O₂
• MW: 386.486146450043
• CID: 2636504
• PubChem ID: 3038891
• Update Time: 2025-04-21

Benzamide, 4-methoxy-N-(1,2,3,4-tetrahydro-2-(2-phenylethyl)-5-isoquinolinyl)- Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-[2-(2-phenylethyl)-3,4-dihydro-1H-isoquinolin-5-yl]benzamide
• DTXCID50117258
• DTXSID10194767
• 4-Methoxy-N-(1,2,3,4-tetrahydro-2-(2-phenylethyl)-5-isoquinolinyl)benzamide
• BRN 0454808
• 41957-43-1
• Benzamide, 4-methoxy-N-(1,2,3,4-tetrahydro-2-(2-phenylethyl)-5-isoquinolinyl)-

• Inchi： 1S/C25H26N2O2/c1-29-22-12-10-20(11-13-22)25(28)26-24-9-5-8-21-18-27(17-15-23(21)24)16-14-19-6-3-2-4-7-19/h2-13H,14-18H2,1H3,(H,26,28)
• InChI Key： ZESOEVRFSBEXPF-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)OC)NC1=CC=CC2=C1CCN(CCC1C=CC=CC=1)C2

Computed Properties

• Exact Mass: 386.199428076Da
• Monoisotopic Mass: 386.199428076Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 41.6Ų